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A Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract:

This guide provides a comprehensive performance evaluation of Karanal, a woody-amber
fragrance ingredient, across various consumer product applications. It offers a comparative
analysis with alternative ingredients, supported by available technical data. Detailed
experimental protocols for assessing fragrance performance are provided, alongside
visualizations of a generic olfactory signaling pathway and an experimental workflow for
substantivity testing. This document is intended to serve as a valuable resource for
professionals in the fields of fragrance science, product development, and toxicology.

Regulatory Note: Karanal has been identified as a Substance of Very High Concern (SVHC) by
the European Chemicals Agency (ECHA) and its use in cosmetic products in the European
Union has been prohibited since August 27, 2023.[1] Users of this guide are strongly advised to
consult and adhere to all local and international regulations regarding the use of this ingredient.
The information presented here is for scientific and comparative purposes.

Introduction

Karanal is a synthetic aroma chemical known for its powerful, radiant, and dry woody-amber
scent.[2][3][4][5] Developed for its high impact and tenacity, it has been utilized in a range of
consumer products, from fine fragrances to detergents and soaps.[2][3] This guide aims to
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provide an objective comparison of Karanal's performance characteristics against other

commonly used woody-amber fragrance ingredients.

Comparative Performance Data

The following tables summarize the available performance data for Karanal and selected

alternatives. The data has been compiled from technical data sheets and other publicly

available resources.

Table 1: Physicochemical Properties

Property Karanal Norlimbanol Ambermax Sylvamber
54464-57-2 /
CAS Number 117933-89-8 70788-30-6 929625-08-1
68155-66-8
Manufacturer Givaudan Firmenich Givaudan DRT
Powerful,
Powerful, . .
) Powerful, dry substantive, rich
] radiant, dry Strong amber,
Odor Profile woody, ambery, woody-
woody-amber[2] woody[6]
ambery[6] cedarwood
[31[41[5]
facets
o Clear, colorless
Colorless to pale  Liquid, may o )
Appearance o ] Colorless liquid to slightly amber
yellow liquid crystallize o
liquid[6]
Molecular Weight  266.42 g/mol 226 g/mol - 234 g/mol
0.0009 hPa @ 0.00005 Pa @
Vapor Pressure - -
25°C[5] 20°C
LogP 5.2 5.42 - -
Flash Point > 93.33 °CJ[6] >100°C - 134°C

Table 2: Performance in Fine Fragrance
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Performance ]
. Karanal Norlimbanol Ambermax Sylvamber
Metric
Recommended
Traces - 2%[2][5] 0.82% - 4% - -
Use Level
Tenacity on Several
1 week - -
Blotter months|[5]
Odor Life on
) ) 96 hours[4] - - -
Smelling Strip
Heart and base Top, heart, and
Notes Base note Base note
note base note
Table 3: Performance in Personal Care Products
Product Performanc Norlimbano
. Karanal Ambermax Sylvamber
Base e Metric
Recommend Good 0.29% - Good
Shampoo -
ed Use Level performance 0.99% performance
- Outstanding _
Substantivity Good ] Stable in
Good fiber
(Wet/Dry) (Wet/Dry) o soap
substantivity
Recommend Good 0.18% - Good
Soap (Bar) -
ed Use Level performance 0.89% performance
) Good
Bloom in
Good[5] (Foam/Dry - -
Soap
Hand)
) ] - Moderate (pH
Antiperspirant  Stability - - -
3.5)[5]
Table 4: Performance in Household Products
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Product Performanc Norlimbano
. Karanal Ambermax Sylvamber
Base e Metric I
Fabric Recommend Good 0.28% - Good
Conditioner ed Use Level performance 0.88% performance
o Outstanding

Substantivity Good )

Good fabric -
(Wet/Dry) (Wet/Dry) o

substantivity

Liquid . Good (pH 9) 0.17% - Good

Stability -
Detergent [5] 0.53% performance
Powder N Good (pH

Stability - - -
Detergent 10.5)[5]

: . Good (pH 2)
Acid Cleaner Stability - - -
[5]
o - Moderate (pH

Liquid Bleach  Stability - - -

11)[5]

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the performance of
fragrance ingredients in consumer product bases.

3.1. Fragrance Substantivity on Fabric

Objective: To quantify the amount of fragrance material that remains on a fabric after a washing
and drying cycle.

Materials:
o Standard cotton swatches
o Unfragranced liquid fabric softener base

e Fragrance ingredient to be tested (e.g., Karanal)
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Ethanol (for dilution)

Laboratory washing machine

Headspace gas chromatography-mass spectrometry (HS-GC-MS) system

20 mL headspace vials with crimp caps

Procedure:

Sample Preparation:

o Prepare a solution of the fragrance ingredient in the unfragranced fabric softener base at a
predetermined concentration (e.g., 1% w/w).

o Allow the fragranced base to equilibrate for 24 hours.

Washing Cycle:

o Place a pre-weighed cotton swatch into the laboratory washing machine.

o Add a standard amount of the fragranced fabric softener to the rinse cycle.

o Complete the washing and rinse cycle under controlled conditions (water temperature,
volume, and agitation).

Drying:

o The washed fabric swatch is line-dried in a controlled environment (temperature and
humidity) for a specified period (e.g., 24 hours).

Headspace Analysis:

o Cut a small, precise portion of the dried fabric swatch and place it into a 20 mL headspace
vial.

o Seal the vial with a crimp cap.

o Place the vial in the HS autosampler.
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o Incubate the vial at a set temperature (e.g., 100°C) for a specific time to allow the
fragrance molecules to volatilize into the headspace.

o An aliquot of the headspace is automatically injected into the GC-MS for analysis.

o Data Analysis:

o The concentration of the fragrance ingredient in the headspace is quantified by comparing
the peak area to a pre-established calibration curve.

o The amount of fragrance retained on the fabric is expressed as micrograms of fragrance
per gram of fabric.

3.2. Fragrance Stability in a Product Base

Objective: To assess the chemical stability of a fragrance ingredient in a consumer product
base over time and under various storage conditions.

Materials:
o Consumer product base (e.g., shampoo, lotion)
e Fragrance ingredient to be tested
o Glass storage containers
e Environmental chambers (for controlled temperature and humidity)
o Gas chromatography-mass spectrometry (GC-MS) system
e Solvents for extraction (e.g., dichloromethane)
Procedure:
e Sample Preparation:
o Incorporate the fragrance ingredient into the product base at a known concentration.

o Divide the fragranced product into multiple samples in glass containers.
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o Storage Conditions:
o Store the samples under various conditions, including:
» Elevated temperature (e.g., 40°C) to accelerate aging.
= Room temperature (e.g., 25°C) as a control.
» Exposure to UV light (to assess photodegradation).
e Time Points:
o Analyze the samples at regular intervals (e.g., 0, 1, 2, 4, and 8 weeks).
o Extraction and Analysis:

o At each time point, extract the fragrance from a known amount of the product using a
suitable solvent.

o Analyze the extract using GC-MS to identify and quantify the fragrance ingredient and any
potential degradation products.

o Data Analysis:

o Compare the concentration of the fragrance ingredient at each time point to the initial
concentration (time 0).

o Calculate the percentage of degradation over time for each storage condition.

o Assess any changes in the odor profile of the product through sensory evaluation by a
trained panel.

Mandatory Visualizations
4.1. Olfactory Signaling Pathway

The following diagram illustrates a simplified, generic signaling pathway for the perception of a
woody-amber odorant.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Woody-Amber | Binds Activates Activates
Odorant
. Convers opens

ATP Influx of Ions - Signal to
\—ﬂ | —mtlux of fons |
Depolarization Brain
Ca2+, Na+

Click to download full resolution via product page

A simplified diagram of the olfactory signal transduction cascade.

4.2. Experimental Workflow for Substantivity Testing

The diagram below outlines the key steps in a typical experimental workflow for evaluating
fragrance substantivity on fabric.
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Experimental workflow for fragrance substantivity testing on fabric.

Conclusion

Karanal demonstrates robust performance across a variety of consumer product bases,
particularly in terms of its substantivity on fabric and stability in neutral to alkaline conditions. Its
powerful and diffusive woody-amber character has made it a valuable tool in the perfumer's
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palette. However, due to recent regulatory changes in the European Union, its use in cosmetics
is now restricted. The alternatives discussed, such as Norlimbanol, Ambermax, and Sylvamber,
offer similar olfactory profiles and performance characteristics, providing formulators with viable
options. The selection of a suitable alternative will depend on the specific application, desired
odor profile, and regulatory requirements of the target market. The experimental protocols
outlined in this guide provide a framework for conducting rigorous in-house evaluations to
determine the optimal fragrance ingredient for a given product formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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